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Get Quote

Chemical Identity and Properties of 1-Nonen-3-ol

The table below summarizes the key identifiers and physical properties of 1-Nonen-3-ol that are essential for

method development [1] [2] [3].

Property Value

CAS Registry Number 21964-44-3 [1] [2] [3]

Molecular Formula C₉H₁₈O [1] [2] [3]

Molecular Weight 142.24 g/mol [1] [2] [3]

IUPAC Name 1-Nonen-3-ol [1] [3]

Other Names Hexyl vinyl carbinol; 1-Vinylheptanol; Non-1-en-3-ol [1] [2] [3]

Boiling Point 192-194 °C [2]

Density 0.83 g/cm³ (approx.) [2]

Refractive Index 1.438 - 1.444 [2]
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Property Value

Flash Point 84 °C [2]

Physical Form Colorless oily liquid [2]

Odor Description Intensely oily, creamy, green, earthy, mushroom [2]

Commercial Availability and Sourcing

1-Nonen-3-ol is available from various chemical suppliers. The following table lists specific product

numbers and pricing for your convenience [2].

Manufacturer Product Number Purity Packaging Price

TCI Chemical N0451 >97.0% (GC) 25 mL $121

AK Scientific 4932AL - 25 mL $222

American Custom Chemicals CHM0006926 95.00% 25 G $1273.39

General Workflow for Developing an Analytical Method

Since a specific protocol is not available, the diagram below outlines a general workflow you can adapt to

develop your own calibration method for 1-Nonen-3-ol, drawing from common practices in gas

chromatography [4] [5].
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Method Development
for 1-Nonen-3-ol

1. Sample Preparation
- Prepare stock solution

- Serial dilution
- Select appropriate solvent

2. Instrumental Setup
- GC or GC-MS system

- Select column (e.g., non-polar)
- Optimize temperature program

3. Calibration
- Run standard series

- Plot peak area vs. concentration
- Generate calibration curve

4. Validation
- Determine linearity (R²)

- Assess precision & accuracy
- Calculate LOD and LOQ

5. Sample Analysis
- Run unknown samples

- Quantify using calibration curve

Data Reporting

Click to download full resolution via product page
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Suggested Experimental Details

Based on the chemical properties and general practices, here are specific suggestions for your protocol:

Sample Preparation: Due to its oily nature and low water solubility (logP ~2.5-3.0 [6] [2]), a high-

quality organic solvent like chromatographic-grade methanol or hexane is recommended for
preparing stock and standard solutions.

Instrumental Analysis:
Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS) is the

most suitable technique for analyzing this volatile compound [1] [5].
A non-polar or low-polarity capillary column (e.g., 5% phenyl polysiloxane) would be

appropriate.
A suggested starting temperature program is: 50°C (hold 2 min), ramp at 10°C/min to 250°C
(hold 5 min). The injector and detector (e.g., FID or MS source) temperatures should be set
above 200°C to ensure complete vaporization and detection.

Calibration and Validation:
Prepare at least five different concentration levels for constructing a calibration curve.

The method should be validated by assessing linearity (R² > 0.995), precision (%RSD), and
accuracy (% recovery). The estimated Log P and low water solubility suggest it may be prone

to adsorption; system suitability tests are crucial [6].

Important Safety and Handling Notes

Please note the following safety information when handling this compound [2]:

Hazard Statement: H227 - Combustible liquid.

Precautionary Statements: P210 - Keep away from heat/sparks/open flames/hot surfaces; P280 -
Wear protective gloves/protective clothing/eye protection/face protection.

Always consult the Safety Data Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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